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Introduction

Alachlor is a selective, systemic herbicide belonging to the chloroacetanilide class. It is
primarily used for the pre-emergence control of annual grasses and broadleaf weeds in various
crops, including corn, soybeans, and peanuts.[1][2] Its efficacy is attributed to its ability to
interfere with crucial plant growth processes, primarily protein synthesis and root elongation.[1]
[3] This document provides detailed application notes and protocols for researchers studying
the weed control mechanisms and efficacy of Alachlor.

Mechanism of Action

Alachlor's primary mode of action involves the inhibition of two key physiological processes in
susceptible plants:

« Inhibition of Very Long Chain Fatty Acid (VLCFA) Elongation: Alachlor inhibits elongase
enzymes, which are crucial for the synthesis of very long-chain fatty acids. These fatty acids
are essential components of plant cell membranes and waxes.

« Inhibition of Gibberellin Biosynthesis: Alachlor interferes with the gibberellin pathway by
inhibiting geranylgeranyl pyrophosphate (GGPP) cyclisation enzymes.[4] Gibberellins are
plant hormones that regulate various developmental processes, including stem elongation,
germination, and flowering.
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« Inhibition of Protein Synthesis: Alachlor disrupts a plant's ability to produce essential
proteins, further hindering its growth and development.[1][3][5]

These actions result in the stunting of germinating shoots and inhibition of root growth,
ultimately leading to weed death.[1][4]

Signaling Pathways
Gibberellin Biosynthesis Inhibition

Alachlor disrupts the gibberellin biosynthesis pathway, a critical signaling cascade for plant
growth and development. The herbicide specifically targets the cyclization of geranylgeranyl
pyrophosphate (GGPP), a key precursor in the pathway. The following diagram illustrates the
point of inhibition by Alachlor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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